Cas no 1185293-95-1 (1-methyl-2-(2-pyrrolidinyl)-1H-benzimidazole hydrochloride)

• Product Name: 1-methyl-2-(2-pyrrolidinyl)-1H-benzimidazole hydrochloride
• CAS No: 1185293-95-1
• MF: C₁₂H₁₆ClN₃
• MW: 237.728541374207
• MDL: MFCD11506438
• CID: 4576147
• Update Time: 2025-11-02

1-methyl-2-(2-pyrrolidinyl)-1H-benzimidazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-methyl-2-(2-pyrrolidinyl)-1H-benzimidazole hydrochloride

• MDL： MFCD11506438
• Inchi： 1S/C12H15N3.ClH/c1-15-11-7-3-2-5-9(11)14-12(15)10-6-4-8-13-10;/h2-3,5,7,10,13H,4,6,8H2,1H3;1H
• InChI Key： HGLYTEWHQLJCMV-UHFFFAOYSA-N
• SMILES： C1(C2CCCN2)N(C)C2=CC=CC=C2N=1.[H]Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1

Additional information on 1-methyl-2-(2-pyrrolidinyl)-1H-benzimidazole hydrochloride

Introduction to 1-methyl-2-(2-pyrrolidinyl)-1H-benzimidazole hydrochloride (CAS No: 1185293-95-1)

1-methyl-2-(2-pyrrolidinyl)-1H-benzimidazole hydrochloride, identified by the CAS number 1185293-95-1, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This compound belongs to the benzimidazole class, a heterocyclic aromatic organic compound that has garnered considerable attention due to its diverse biological activities. The structural motif of benzimidazole, characterized by a fused benzene and imidazole ring system, serves as a privileged scaffold in medicinal chemistry, contributing to its widespread exploration in the development of therapeutic agents.

The hydrochloride salt form of 1-methyl-2-(2-pyrrolidinyl)-1H-benzimidazole enhances its solubility and stability, making it a more practical candidate for further pharmacological investigation. The presence of the methyl group and the pyrrolidinyl substituent in its structure introduces specific interactions that can modulate its biological effects. These modifications are strategically designed to influence binding affinity, metabolic stability, and overall pharmacokinetic properties, which are critical factors in drug development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with biological targets with greater precision. Studies suggest that the pyrrolidinyl moiety may facilitate favorable interactions with proteins involved in signal transduction and enzyme inhibition. Such interactions are pivotal in modulating cellular processes, making this compound a promising candidate for exploring treatments in areas such as oncology and inflammatory diseases.

In the context of oncology research, benzimidazole derivatives have been extensively studied for their potential to inhibit kinases and other enzymes implicated in cancer progression. The structural features of 1-methyl-2-(2-pyrrolidinyl)-1H-benzimidazole hydrochloride align well with known kinase inhibitors, suggesting that it may exhibit inhibitory activity against specific cancer-related targets. Preliminary in vitro studies have indicated that this compound demonstrates binding affinity to certain protein kinases, which could translate into therapeutic efficacy against tumor growth and metastasis.

Moreover, the pharmacological profile of this compound has been further investigated through its interaction with immune-modulatory pathways. The benzimidazole scaffold is known to engage with immunoregulatory proteins, potentially influencing immune responses. The unique substitution pattern in 1-methyl-2-(2-pyrrolidinyl)-1H-benzimidazole hydrochloride may enhance its ability to modulate immune checkpoints, which are increasingly recognized as key targets in immunotherapy. This opens up avenues for exploring its role in autoimmune diseases and chronic inflammatory conditions.

The synthesis of 1-methyl-2-(2-pyrrolidinyl)-1H-benzimidazole hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed coupling reactions and palladium-mediated transformations, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only improve the accessibility of the compound but also allow for structural diversification, enabling the exploration of analogues with enhanced pharmacological properties.

Quality control and analytical characterization are paramount when dealing with pharmaceutical intermediates like 1-methyl-2-(2-pyrrolidinyl)-1H-benzimidazole hydrochloride. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to confirm structural integrity and assess purity. These analytical methods ensure that the compound meets stringent standards before it proceeds to preclinical testing.

The preclinical evaluation of 1-methyl-2-(2-pyrrolidinyl)-1H-benzimidazole hydrochloride encompasses a range of assays designed to assess its safety profile and biological activity. In vitro toxicity studies help determine potential adverse effects on mammalian cells, while enzyme inhibition assays provide insights into its mechanism of action. Animal models further validate its efficacy and safety, paving the way for clinical trials if promising results are obtained.

One of the most compelling aspects of this compound is its potential to serve as a lead molecule for drug development. Its unique structural features offer a balance between bioavailability and target specificity, which are essential for successful drug candidates. By leveraging structure-activity relationship (SAR) studies, researchers can modify key functional groups to optimize its pharmacological profile further. This iterative process is crucial in refining compounds like 1-methyl-2-(2-pyrrolidinyl)-1H-benzimidazole hydrochloride into viable therapeutic agents.

The growing interest in benzimidazole derivatives underscores their versatility as pharmacophores. As research continues to uncover new biological functions associated with this scaffold, compounds like 1-methyl-2-(2-pyrrolidinyl)-1H-benzimidazole hydrochloride are likely to play an increasingly significant role in addressing unmet medical needs. Their exploration not only advances our understanding of disease mechanisms but also provides innovative solutions for treating complex conditions.

In conclusion,1-methyl-2-(2-pyrrolidinyl)-1H-benzimidazole hydrochloride (CAS No: 1185293-95-1) represents a promising entity in pharmaceutical research due to its unique structural features and potential biological activities. Its investigation across various therapeutic areas highlights its significance as a lead compound for drug discovery efforts aimed at developing novel treatments for cancer, inflammation, and other diseases.